Cas no 437707-58-9 (Ethyl 3,5-bis(trimethylsilylethynyl)benzoate)

Ethyl 3,5-bis(trimethylsilylethynyl)benzoate structure
437707-58-9 structure
Product Name:Ethyl 3,5-bis(trimethylsilylethynyl)benzoate
CAS No:437707-58-9
MF:C19H26O2Si2
MW:342.579547405243
CID:6625228
PubChem ID:129734401
Update Time:2024-01-08

Ethyl 3,5-bis(trimethylsilylethynyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3,5-bis[2-(trimethylsilyl)ethynyl]benzoate
    • 437707-58-9
    • ethyl 3,5-bis(trimethylsilylethynyl)benzoate
    • DTXSID901237201
    • Benzoic acid, 3,5-bis[2-(trimethylsilyl)ethynyl]-, ethyl ester
    • Ethyl 3,5-bis(trimethylsilylethynyl)benzoate
    • Inchi: 1S/C19H26O2Si2/c1-8-21-19(20)18-14-16(9-11-22(2,3)4)13-17(15-18)10-12-23(5,6)7/h13-15H,8H2,1-7H3
    • InChI Key: VFWDKVSSGXVCTO-UHFFFAOYSA-N
    • SMILES: [Si](C#CC1C=C(C(=O)OCC)C=C(C#C[Si](C)(C)C)C=1)(C)(C)C

Computed Properties

  • Exact Mass: 342.14713314g/mol
  • Monoisotopic Mass: 342.14713314g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.99±0.1 g/cm3(Predicted)
  • Boiling Point: 391.9±42.0 °C(Predicted)

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